Cas no 1806288-49-2 (3,5-Dichloro-4-methylbenzyl alcohol)

• Product Name: 3,5-Dichloro-4-methylbenzyl alcohol
• CAS No: 1806288-49-2
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 4707176
• Update Time: 2025-06-09

3,5-Dichloro-4-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-methylbenzyl alcohol

• Inchi： 1S/C8H8Cl2O/c1-5-7(9)2-6(4-11)3-8(5)10/h2-3,11H,4H2,1H3
• InChI Key： WEWMLOYTXIJTNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=C(C=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Dichloro-4-methylbenzyl alcohol

Introduction to 3,5-Dichloro-4-methylbenzyl alcohol (CAS No. 1806288-49-2)

3,5-Dichloro-4-methylbenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1806288-49-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and industrial applications. This compound, featuring a benzyl alcohol backbone with chloro and methyl substituents at specific positions, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a highly functionalized aromatic ring, enables diverse reactivity patterns that are exploited in the development of novel therapeutic agents and specialty chemicals.

The structural motif of 3,5-Dichloro-4-methylbenzyl alcohol consists of a benzene ring substituted with two chlorine atoms at the 3rd and 5th positions, and a methyl group at the 4th position. The presence of these electron-withdrawing and electron-donating groups imparts distinct electronic and steric properties to the molecule. The chloro substituents enhance electrophilic aromatic substitution reactions, while the methyl group influences the overall shape and reactivity of the aromatic system. This combination makes the compound an attractive candidate for further functionalization in drug discovery and material science.

In recent years, 3,5-Dichloro-4-methylbenzyl alcohol has been explored as a key intermediate in the synthesis of various bioactive molecules. Its benzyl alcohol moiety serves as a versatile pharmacophore, capable of participating in multiple chemical transformations such as esterification, etherification, and oxidation reactions. These transformations are crucial for constructing complex molecular architectures found in pharmaceuticals. For instance, derivatives of this compound have been investigated for their potential as intermediates in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3,5-Dichloro-4-methylbenzyl alcohol is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles and enhanced binding affinity to biological targets. The chloro groups facilitate further derivatization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the construction of diverse chemical libraries. These libraries are then screened for biological activity, leading to the identification of lead compounds for drug development.

Moreover, 3,5-Dichloro-4-methylbenzyl alcohol has found applications beyond pharmaceuticals. In materials science, its aromatic structure and functional groups make it a suitable precursor for synthesizing polymers with tailored properties. These polymers can exhibit enhanced thermal stability, mechanical strength, or biodegradability, depending on how the compound is further modified. Such materials are increasingly important in industries ranging from electronics to sustainable packaging.

The synthesis of 3,5-Dichloro-4-methylbenzyl alcohol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include chlorination followed by methylation or vice versa, depending on the desired regioselectivity. Advanced catalytic methods have also been employed to improve yield and reduce byproduct formation. These synthetic strategies highlight the compound's importance as a building block in organic synthesis.

Recent studies have highlighted the role of 3,5-Dichloro-4-methylbenzyl alcohol in developing next-generation therapeutics. For example, researchers have demonstrated its use in creating constrained analogs of known drugs that exhibit improved efficacy and reduced side effects. The ability to modify its structure allows chemists to fine-tune physicochemical properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability (ADME). These attributes are critical for ensuring that drug candidates progress successfully through clinical trials.

The industrial significance of 3,5-Dichloro-4-methylbenzyl alcohol is underscored by its incorporation into large-scale manufacturing processes. Companies specializing in fine chemicals produce this compound under controlled conditions to meet the demands of pharmaceutical companies worldwide. Quality control measures are rigorously applied to ensure purity and consistency, as impurities can affect downstream applications significantly.

In conclusion,3,5-Dichloro-4-methylbenzyl alcohol (CAS No. 1806288-49-2) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic possibilities, making it an indispensable intermediate for chemists working on drug discovery and advanced materials development. As research continues to uncover new applications for this molecule,3,5-Dichloro-4-methylbenzyl alcohol will undoubtedly remain at the forefront of innovation in organic chemistry.